CD1d-Restricted NKT Cell Activation
In a comparative study assessing CD1d-restricted NKT cell activation, lysosulfatide (lacking a fatty acid) was identified as the most potent sulfatide isoform. In contrast, isoforms with shortened fatty acid chains (C18:1 vs. C24:1) or saturated long chains (C24:0) demonstrated reduced stimulatory capacity, and fatty acid hydroxylation completely abolished the response [1].
| Evidence Dimension | NKT cell stimulatory capacity |
|---|---|
| Target Compound Data | Most potent isoform |
| Comparator Or Baseline | C24:1 sulfatide (reduced), C24:0 sulfatide (reduced), hydroxylated sulfatide (abolished) |
| Quantified Difference | Lysosulfatide potency > sulfatide isoforms; hydroxylation abolished response |
| Conditions | Murine CD1d-restricted NKT hybridoma recognition assay |
Why This Matters
This potency advantage establishes lysosulfatide as the preferred research tool for investigating type II NKT cell biology and glycolipid-mediated immune modulation, where sulfatide isoforms exhibit lower or no activity.
- [1] Rhost S, et al. Multiple tissue-specific isoforms of sulfatide activate CD1d-restricted type II NKT cells. Eur J Immunol. 2009;39(12):3466-3478. View Source
